Cas no 1351395-80-6 (N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a boronic ester derivative featuring a nitro-substituted pyridine core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings, due to its stable boronate moiety. The presence of the electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution, while the diethylamino group contributes to solubility in organic solvents. Its tetramethyl-1,3,2-dioxaborolane protecting group ensures improved stability under ambient conditions, facilitating handling and storage. This reagent is valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks.

N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine structure

1351395-80-6 structure

Product Name:N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

CAS No:1351395-80-6

MF:C₁₅H₂₄BN₃O₄

MW:321.179763793945

CID:5159336

Update Time:2025-05-28

N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
- 2-Pyridinamine, N,N-diethyl-5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- Inchi： 1S/C15H24BN3O4/c1-7-18(8-2)13-12(9-11(10-17-13)19(20)21)16-22-14(3,4)15(5,6)23-16/h9-10H,7-8H2,1-6H3
- InChI Key： RLKPSKKEPUWNJW-UHFFFAOYSA-N
- SMILES： O1B(C2=CC(=CN=C2N(CC)CC)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 421
Topological Polar Surface Area: 80.4

N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM563302-1g	N,N-Diethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1351395-80-6	95%+	1g	$488	2023-03-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00843052-1g	N,N-DIethyl-5-nitro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1351395-80-6	95%	1g	￥3059.0	2023-04-02